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Compound of Interest

Compound Name: N-Propylphthalimide

Cat. No.: B1294304

This guide provides a comprehensive overview of N-Propylphthalimide, a chemical
compound of interest to researchers, scientists, and professionals in drug development. It
details its chemical identity, properties, and relevant experimental procedures.

Chemical Identity and Nomenclature

The compound commonly known as N-Propylphthalimide is systematically named under the
International Union of Pure and Applied Chemistry (IUPAC) nomenclature.

IUPAC Name: 2-propylisoindole-1,3-dione[1]
Synonyms:

* N-Propylphthalimide[1][2]

e 2-Propylisoindoline-1,3-dione[2][3]

e 1H-Isoindole-1,3(2H)-dione, 2-propyl-[1][4][5]
e N-Propyl-1,3-dihydro-1,3-dioxoisoindole[2]

CAS Registry Number: 5323-50-2[1][2][3][4][5]

Physicochemical Properties
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A summary of the key quantitative data for N-Propylphthalimide is presented in the table
below, facilitating easy comparison of its physical and chemical properties.

Property Value Source
Molecular Formula C11H11NO2 [1112114]
Molecular Weight 189.21 g/mol [1][2]
Appearance White to off-white powder [2]
Purity > 98% (By HPLC) [2]

Experimental Protocols

The synthesis of phthalimide derivatives, such as N-Propylphthalimide, is a fundamental
process in organic chemistry, often serving as a key step in the preparation of more complex
molecules. A general and widely utilized method for the synthesis of N-substituted phthalimides
is the reaction of phthalic anhydride with a primary amine.

Synthesis of 2-(3-(dimethylamino)propyl)isoindoline-1,3-dione:

A relevant synthetic procedure is described for a similar compound, 2-(3-
(dimethylamino)propyl)isoindoline-1,3-dione, which can be adapted for N-Propylphthalimide.
This involves the reaction of phthalic acid anhydride with N,N-dimethylpropan-1-amine. The
reactants are typically refluxed in a suitable solvent, such as toluene, with the use of a water
separator to remove the water formed during the reaction, driving the equilibrium towards the
product.[6] An alternative, modern approach utilizes microwave enhancement, which has been
shown to increase the reaction yield from 60% to 85-91% and significantly reduce the reaction
time.[6]

To synthesize N-Propylphthalimide, one would react phthalic anhydride with n-propylamine.

Logical Relationship of Synthesis

The following diagram illustrates the logical workflow for the synthesis of an N-substituted
phthalimide, a class of compounds to which N-Propylphthalimide belongs.
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General Synthesis of N-Substituted Phthalimides
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Microwave Irradiation)
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(e.g., N-Propylphthalimide)
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Purification
(e.g., Crystallization)
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Caption: General workflow for the synthesis of N-substituted phthalimides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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